7-[(3-methoxybenzyl)oxy]-8-methyl-4-propyl-2H-chromen-2-one

Specification

• Molecular Formula: C21H22O4
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 7-[(3-methoxyphenyl)methoxy]-8-methyl-4-propylchromen-2-one
• Standard InChI: InChI=1S/C21H22O4/c1-4-6-16-12-20(22)25-21-14(2)19(10-9-18(16)21)24-13-15-7-5-8-17(11-15)23-3/h5,7-12H,4,6,13H2,1-3H3
• Standard InChI Key: CNHBTNPOICELRE-UHFFFAOYSA-N
• SMILES: CCCC1=CC(=O)OC2=C1C=CC(=C2C)OCC3=CC(=CC=C3)OC
• Canonical SMILES: CCCC1=CC(=O)OC2=C1C=CC(=C2C)OCC3=CC(=CC=C3)OC

Introduction

7-[(3-methoxybenzyl)oxy]-8-methyl-4-propyl-2H-chromen-2-one is a synthetic organic compound belonging to the class of chromenones. This compound features a chromenone core with a methoxybenzyl ether substituent at the 7-position, an alkyl chain at the 4-position, and a methyl group at the 8-position. Its molecular formula is C23H26O5, and it has a molecular weight of approximately 398.45 g/mol.

Synthesis

The synthesis of 7-[(3-methoxybenzyl)oxy]-8-methyl-4-propyl-2H-chromen-2-one typically involves several steps, including the formation of the chromenone core and the introduction of the methoxybenzyl ether substituent. This process often requires nucleophilic substitution reactions where the hydroxyl group on the chromene reacts with a benzyl halide to form an ether linkage. Reaction conditions may involve heating, and purification methods such as recrystallization or chromatography are used to isolate the final product.

Biological Activities and Applications

Research indicates that 7-[(3-methoxybenzyl)oxy]-8-methyl-4-propyl-2H-chromen-2-one exhibits several biological activities, including potential interactions with enzymes and cellular receptors. These interactions suggest that the compound could modulate biological pathways, although detailed studies are needed to identify precise molecular targets and elucidate the mechanisms of action.

Biological Activity	Potential Applications
Enzyme Interaction	Modulation of metabolic pathways
Cellular Receptor Binding	Potential therapeutic effects in disease models
Antioxidant Properties	Protection against oxidative stress

Comparison with Similar Compounds

Several compounds share structural similarities with 7-[(3-methoxybenzyl)oxy]-8-methyl-4-propyl-2H-chromen-2-one, including other chromenones and flavonoids. These compounds often exhibit diverse biological activities, such as anti-inflammatory and anticancer effects.

Compound	Structural Features	Unique Properties
7-Hydroxy-4-methylcoumarin	Hydroxy group at position 7	Fluorescence properties
4-Methylumbelliferone	Methyl group at position 4	Anti-inflammatory and anticancer activities
Esculetin	Natural coumarin derivative	Antioxidant and anti-inflammatory properties

Future Research Directions

Future research on 7-[(3-methoxybenzyl)oxy]-8-methyl-4-propyl-2H-chromen-2-one should focus on elucidating its precise molecular targets and mechanisms of action. This could involve in vitro and in vivo studies to assess its therapeutic potential and safety profile. Additionally, modifications to the compound's structure could enhance its bioavailability and efficacy.

Given the limitations in available literature from diverse sources, further investigation into the compound's synthesis, biological activities, and potential applications is necessary to fully understand its potential in medicinal chemistry and pharmacology.